Cas no 126740-28-1 (Propanoic acid,3-(propylthio)-, ammonium salt (1:1))

Propanoic acid,3-(propylthio)-, ammonium salt (1:1) structure
126740-28-1 structure
Product Name:Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
CAS No:126740-28-1
MF:C6H15NO2S
MW:165.253800630569
CID:178684
PubChem ID:3079921
Update Time:2025-04-19

Propanoic acid,3-(propylthio)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-(propylthio)-, ammonium salt (1:1)
    • azanium,3-propylsulfanylpropanoate
    • 3-(Propylthio)propanoic acid ammonium salt
    • Propanoic acid, 3-(propylthio)-, ammonium salt
    • 126740-28-1
    • DTXSID30155279
    • Inchi: 1S/C6H12O2S.H3N/c1-2-4-9-5-3-6(7)8;/h2-5H2,1H3,(H,7,8);1H3
    • InChI Key: NPBLQFWIVQVLHD-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)[O-])CCC.[NH4+]

Computed Properties

  • Exact Mass: 165.08245
  • Monoisotopic Mass: 165.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 77.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 76.63
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